Cas no 2224189-27-7 (n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide)
2224189-27-7 structure
Product Name:n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide
CAS No:2224189-27-7
MF:C10H14ClN3O
MW:227.690660953522
CID:5411926
PubChem ID:136572457
Update Time:2023-08-26
n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2224189-27-7
- EN300-6717168
- N-[(5-Chloro-1,3-dimethylpyrazol-4-yl)methyl]-N-methylprop-2-enamide
- Z3488644867
- AKOS034128798
- n-[(5-chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide
- n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide
-
- Inchi: 1S/C10H14ClN3O/c1-5-9(15)13(3)6-8-7(2)12-14(4)10(8)11/h5H,1,6H2,2-4H3
- InChI Key: MEQYVUHJVMXXGZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)=NN1C)CN(C(C=C)=O)C
Computed Properties
- Exact Mass: 227.0825398g/mol
- Monoisotopic Mass: 227.0825398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.1Ų
n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6717168-0.05g |
N-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylprop-2-enamide |
2224189-27-7 | 90% | 0.05g |
$246.0 | 2023-07-09 |
n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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